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Compound of Interest

Compound Name: 1-Naphthyl acrylate

Cat. No.: B1589173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 1-Naphthyl acrylate, with a focus on its molecular weight and chemical formula.

Additionally, this guide outlines a representative experimental protocol for its synthesis and

provides a conceptual workflow for its preparation and characterization.

Core Properties of 1-Naphthyl Acrylate
1-Naphthyl acrylate is an aromatic ester that serves as a valuable monomer in the synthesis

of polymers with specific optical and electronic properties. Its naphthyl group imparts significant

steric hindrance and unique photophysical characteristics to the resulting polymeric materials.

Data Presentation

The fundamental molecular properties of 1-Naphthyl acrylate are summarized in the table

below for quick reference.
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Property Value Source(s)

Molecular Formula C13H10O2 [1][2][3][4][5]

Molecular Weight 198.22 g/mol [1][2][3][4][5]

IUPAC Name naphthalen-1-yl prop-2-enoate [1][3][5]

CAS Number 20069-66-3 [1][2][3]

Experimental Protocols
The synthesis of 1-Naphthyl acrylate is most commonly achieved through the esterification of

1-naphthol. Two primary routes for this transformation are acid-catalyzed esterification with

acrylic acid and reaction with acryloyl chloride. Below is a representative, generalized protocol

for the synthesis via acid-catalyzed esterification.

Synthesis of 1-Naphthyl Acrylate via Acid-Catalyzed Esterification

This protocol describes a generalized procedure for the synthesis of 1-Naphthyl acrylate from

1-naphthol and acrylic acid using an acid catalyst.

Materials:

1-Naphthol

Acrylic acid

Strong acid catalyst (e.g., p-toluenesulfonic acid or sulfuric acid)

Anhydrous solvent (e.g., toluene or dioxane)

Polymerization inhibitor (e.g., hydroquinone)

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate
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Organic solvent for extraction (e.g., ethyl acetate or diethyl ether)

Equipment:

Round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus, dissolve 1-

naphthol (1.0 equivalent) in a suitable anhydrous solvent such as toluene. Add a catalytic

amount of a strong acid like p-toluenesulfonic acid (e.g., 0.05 equivalents) and a small

quantity of a polymerization inhibitor like hydroquinone.

Addition of Acrylic Acid: To the stirring solution, add acrylic acid (1.2-1.5 equivalents).

Reaction: Heat the reaction mixture to reflux. The water formed during the esterification will

be azeotropically removed and collected in the Dean-Stark trap. Monitor the progress of the

reaction by thin-layer chromatography (TLC).

Work-up: Once the reaction is complete (as indicated by the consumption of the starting

material), cool the mixture to room temperature. Dilute the reaction mixture with an organic

solvent such as ethyl acetate.

Washing: Transfer the organic layer to a separatory funnel and wash sequentially with water,

saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary
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evaporator.

Purification: The crude product can be purified by column chromatography on silica gel or by

distillation under reduced pressure to yield pure 1-Naphthyl acrylate.

Characterization: The structure and purity of the synthesized 1-Naphthyl acrylate can be

confirmed using spectroscopic methods such as ¹H NMR, ¹³C NMR, and FT-IR, as well as by

mass spectrometry.

Visualized Workflow and Pathways
Synthesis and Characterization Workflow for 1-Naphthyl Acrylate

The following diagram illustrates a typical workflow for the synthesis and subsequent

characterization of 1-Naphthyl acrylate.
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Caption: A conceptual workflow for the synthesis and characterization of 1-Naphthyl acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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